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Compound of Interest

Compound Name: N-Hydroxyglycine

Cat. No.: B154113

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of
N-Hydroxyglycine's Performance Against Leading Humectants.

In the pursuit of advanced skincare formulations, the identification of novel and highly effective
humectants is paramount. This guide provides a comprehensive comparison of N-
Hydroxyglycine, a novel unnatural amino acid, against established humectants: hyaluronic
acid, glycerin, and urea. The following analysis is based on experimental data evaluating the
water-holding capacity and moisture-retaining efficacy of these compounds, offering valuable
insights for the development of next-generation hydrating agents.

Quantitative Comparison of Humectant Efficacy

The following table summarizes the key performance indicators of N-Hydroxyglycine in
comparison to other widely used humectants. Data is derived from studies employing thermo-
gravimetric analysis (TGA), quantum mechanics molecular modeling, and a snake skin model
for moisturization.
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Humectant

Water-Holding Capacity
(Molecules of H20 per
Molecule of Humectant)

Efficacy in Snake Skin
Model (Water Uptake)

N-Hydroxyglycine

8-12 (direct binding); up to 24
(associated)[1][2]

Greatest water-holding
capacity among tested
compounds; Similar or greater
water uptake compared to
hyaluronic acid, glycerin, and
urea2][3][4]

Hyaluronic Acid

Can hold up to 1000 times its

weight in water

Standard effective
humectant[2][3][4]

Glycerin

Not specified in direct

molecular comparison

Standard effective
humectant[2][3][4]

Urea

Not specified in direct

molecular comparison

Standard effective
humectant[2][3][4]

N-Hydroxyserine

11-12

>200% greater moisture
uptake compared to water
alone[2][4]

Experimental Protocols

A detailed understanding of the methodologies employed is crucial for the interpretation of the

presented data. The following sections outline the key experimental protocols used to assess

humectant efficacy.

Thermo-Gravimetric Analysis (TGA)

Objective: To quantify the number of water molecules bound to each humectant.

Methodology:

o Samples of the humectants were stored at 100% relative humidity for one week to ensure

maximum hydration.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.researchgate.net/figure/A-graph-showing-the-number-of-water-molecules-per-molecule-of-linear-amino-acid_fig1_304910526
https://pmc.ncbi.nlm.nih.gov/articles/PMC5244679/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5244679/
https://www.researchgate.net/publication/304910526_Design_synthesis_and_characterisation_of_linear_unnatural_amino_acids_for_skin_moisturisation
https://pubmed.ncbi.nlm.nih.gov/27380298/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5244679/
https://www.researchgate.net/publication/304910526_Design_synthesis_and_characterisation_of_linear_unnatural_amino_acids_for_skin_moisturisation
https://pubmed.ncbi.nlm.nih.gov/27380298/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5244679/
https://www.researchgate.net/publication/304910526_Design_synthesis_and_characterisation_of_linear_unnatural_amino_acids_for_skin_moisturisation
https://pubmed.ncbi.nlm.nih.gov/27380298/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5244679/
https://www.researchgate.net/publication/304910526_Design_synthesis_and_characterisation_of_linear_unnatural_amino_acids_for_skin_moisturisation
https://pubmed.ncbi.nlm.nih.gov/27380298/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5244679/
https://pubmed.ncbi.nlm.nih.gov/27380298/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Athermogravimetric analyzer was used to heat the hydrated samples.

e The temperature was increased at a controlled rate, and the corresponding weight loss of
the sample due to water evaporation was continuously measured.

e The number of water molecules associated with each molecule of the humectant was
calculated based on the weight loss at specific temperature ranges corresponding to the
release of bound water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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